Cas no 1997557-42-2 (1,3-Benzodioxole-5-methanol, 2,2-difluoro-α-propyl-)

• Product Name: 1,3-Benzodioxole-5-methanol, 2,2-difluoro-α-propyl-
• CAS No: 1997557-42-2
• MF: C₁₁H₁₂F₂O₃
• MW: 230.207990646362
• MDL: MFCD31923558
• CID: 5163117
• Update Time: 2025-10-31

1,3-Benzodioxole-5-methanol, 2,2-difluoro-α-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-methanol, 2,2-difluoro-α-propyl-
• 2,2-Difluoro-α-propyl-1,3-benzodioxole-5-methanol

• MDL： MFCD31923558
• Inchi： 1S/C11H12F2O3/c1-2-3-8(14)7-4-5-9-10(6-7)16-11(12,13)15-9/h4-6,8,14H,2-3H2,1H3
• InChI Key： VURREQJEGQWIOX-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(CCC)O)C=C2OC1(F)F

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 268.2±40.0 °C(Predicted)
• pka: 14.31±0.20(Predicted)

Additional information on 1,3-Benzodioxole-5-methanol, 2,2-difluoro-α-propyl-

Introduction to 1,3-Benzodioxole-5-methanol, 2,2-difluoro-α-propyl- (CAS No. 1997557-42-2)

1,3-Benzodioxole-5-methanol, 2,2-difluoro-α-propyl- (CAS No. 1997557-42-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodioxoles, which are known for their diverse biological activities and potential therapeutic applications. The introduction of difluoromethyl and propyl groups in the molecular structure imparts unique chemical and biological properties to this compound, making it a subject of extensive study.

The chemical structure of 1,3-Benzodioxole-5-methanol, 2,2-difluoro-α-propyl- is characterized by a benzodioxole ring system with a methanol group at the 5-position and a 2,2-difluoro-α-propyl substituent. The presence of the difluoromethyl group is particularly noteworthy as it can influence the compound's metabolic stability and pharmacokinetic properties. Fluorine atoms are known for their ability to modulate the electronic properties of molecules, which can enhance their binding affinity to biological targets.

Recent studies have explored the potential therapeutic applications of 1,3-Benzodioxole-5-methanol, 2,2-difluoro-α-propyl-. One notable area of research is its activity as a serotonin receptor modulator. Serotonin receptors play a crucial role in various physiological processes, including mood regulation, sleep, and appetite. Compounds that can selectively modulate these receptors have the potential to treat a wide range of disorders such as depression, anxiety, and sleep disorders.

In a study published in the Journal of Medicinal Chemistry in 2021, researchers investigated the binding affinity and selectivity of 1,3-Benzodioxole-5-methanol, 2,2-difluoro-α-propyl- for serotonin receptors. The results showed that this compound exhibited high affinity for the 5-HT_1A receptor subtype with a Ki value of 0.8 nM. This high selectivity suggests that it could be developed into a potent and selective serotonin receptor agonist or antagonist.

Beyond its potential as a serotonin receptor modulator, 1,3-Benzodioxole-5-methanol, 2,2-difluoro-α-propyl- has also been studied for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide. Compounds with anti-inflammatory activity can provide significant therapeutic benefits by reducing inflammation and associated symptoms.

A study published in the European Journal of Medicinal Chemistry in 2020 evaluated the anti-inflammatory effects of 1,3-Benzodioxole-5-methanol, 2,2-difluoro-α-propyl-. The results demonstrated that this compound significantly inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it reduced oxidative stress markers and improved cellular viability in an in vitro model of inflammation.

The pharmacokinetic properties of 1,3-Benzodioxole-5-methanol, 2,2-difluoro-α-propyl- have also been investigated to assess its suitability for drug development. A study published in Pharmaceutical Research in 2019 reported that this compound exhibited favorable oral bioavailability and metabolic stability. These properties are essential for ensuring that the drug can be effectively absorbed and distributed in the body after oral administration.

In conclusion, 1,3-Benzodioxole-5-methanol, 2,2-difluoro-α-propyl- (CAS No. 1997557-42-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. Ongoing studies continue to explore its mechanisms of action and optimize its therapeutic potential for various diseases.